N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide

• IUPAC Name: N-(cyanomethyl)-2-[3-fluoro-4-(3-fluorophenyl)anilino]acetamide
• InChI: InChI=1S/C16H13F2N3O/c17-12-3-1-2-11(8-12)14-5-4-13(9-15(14)18)21-10-16(22)20-7-6-19/h1-5,8-9,21H,7,10H2,(H,20,22)
• InChI Key: DNNOKNKYNPHSAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C=C(C=C2)NCC(=O)NCC#N)F
• Molecular Formula: C16H13F2N3O
• Molecular Weight: 301.29 g/mol

Description

N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide, also known as DFB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide has been studied extensively for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory, anti-cancer, and anti-viral properties. N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide has also been shown to inhibit the growth of tumor cells and induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is known to play a crucial role in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide has been found to have significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide has also been found to have neuroprotective effects and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied for its various applications. However, N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide has several potential future directions for research. It could be studied further for its potential applications in the treatment of various diseases, including cancer, viral infections, and neurodegenerative disorders. Additionally, further research could be conducted to optimize the synthesis method of N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide and improve its solubility in water.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide involves the reaction between 2,3'-difluoro-4-nitrobiphenyl and N-(cyanomethyl)acetamide in the presence of a catalyst such as potassium carbonate. The reaction takes place at high temperatures and yields N-(cyanomethyl)-2-({2,3'-difluoro-[1,1'-biphenyl]-4-yl}amino)acetamide as the final product.